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Compound of Interest

Compound Name: SKF-86002

Cat. No.: B1681801 Get Quote

Topic: SKF-86002 Stability and Storage Conditions

For: Researchers, scientists, and drug development professionals.

Introduction
SKF-86002 is a potent, orally active inhibitor of p38 mitogen-activated protein kinase (MAPK)

[1][2][3][4]. It has demonstrated anti-inflammatory, anti-arthritic, and analgesic properties by

inhibiting the production of pro-inflammatory cytokines such as interleukin-1 (IL-1) and tumor

necrosis factor-alpha (TNF-α)[1][2][3][4]. As a pyridinyl-imidazole compound, understanding its

stability and optimal storage conditions is critical for ensuring the reliability and reproducibility of

experimental results. These application notes provide detailed information on the stability of

SKF-86002 in both solid and solution forms, along with recommended storage conditions and

protocols for stability assessment.

Physicochemical Properties
Property Value

Molecular Formula C₁₆H₁₂FN₃S

Molecular Weight 297.35 g/mol

CAS Number 72873-74-6

Appearance Solid Powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1681801?utm_src=pdf-interest
https://www.benchchem.com/product/b1681801?utm_src=pdf-body
https://www.benchchem.com/product/b1681801?utm_src=pdf-body
https://www.selleckchem.com/products/skf-86002.html
https://www.probechem.com/products_SKF-86002.html
https://dcchemicals.com/coa/COA_DC7946.html
https://www.medchemexpress.com/skf-86002-standard.html
https://www.selleckchem.com/products/skf-86002.html
https://www.probechem.com/products_SKF-86002.html
https://dcchemicals.com/coa/COA_DC7946.html
https://www.medchemexpress.com/skf-86002-standard.html
https://www.benchchem.com/product/b1681801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Storage Conditions
Proper storage of SKF-86002 is essential to maintain its chemical integrity and biological

activity. The following conditions are recommended based on data from multiple suppliers.

Solid Form
Storage Condition Duration Notes

-20°C 2 to 3 years[1][5]

Keep tightly sealed in a

desiccator to prevent moisture

absorption.

4°C 6 Months[2]
For short-term storage. Ensure

the container is well-sealed.

In Solution
SKF-86002 is commonly dissolved in dimethyl sulfoxide (DMSO) for in vitro studies. It is crucial

to use fresh, moisture-free DMSO as absorbed moisture can reduce solubility[1].

Storage Condition Solvent Duration Notes

-80°C DMSO
6 months to 1 year[1]

[5]

Recommended for

long-term storage of

stock solutions.

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C DMSO 1 to 6 months[1][5]

Suitable for short to

medium-term storage

of working solutions.

4°C DMSO 2 weeks[5]

For very short-term

storage. Use with

caution as stability is

limited.
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Handling Recommendations:

When preparing solutions, allow the solid compound to equilibrate to room temperature for at

least one hour before opening the vial to prevent condensation[3].

Prepare and use solutions on the same day whenever possible[3].

For stock solutions, it is highly recommended to store them in small aliquots in tightly sealed

vials to minimize freeze-thaw cycles and exposure to air and moisture[1][3].

p38 MAPK Signaling Pathway
SKF-86002 exerts its effects by inhibiting p38 MAPK, a key kinase in a signaling cascade that

responds to cellular stress and inflammatory cytokines. Understanding this pathway is crucial

for interpreting experimental results.
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Caption: p38 MAPK signaling pathway with the inhibitory action of SKF-86002.

Experimental Protocols
The following protocols are designed to assess the stability of SKF-86002 in both solid and

solution forms. These are generalized protocols and may need to be adapted based on the

specific experimental setup and available equipment.
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Protocol 1: Solid-State Stability Assessment
Objective: To evaluate the long-term stability of solid SKF-86002 under different temperature

conditions.

Materials:

SKF-86002 (solid powder)

Temperature- and humidity-controlled stability chambers or incubators

Amber glass vials with tight-fitting caps

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with formic acid or trifluoroacetic acid)

DMSO (HPLC grade)

Procedure:

Sample Preparation:

Accurately weigh 1-2 mg of SKF-86002 into several labeled amber glass vials.

Tightly cap the vials.

Storage Conditions:

Place the vials in stability chambers at the following conditions:

-20°C (control)

4°C
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25°C / 60% Relative Humidity (RH)

40°C / 75% RH (accelerated stability)

Time Points:

Analyze the samples at predetermined time points: 0, 1, 3, 6, 12, and 24 months. For

accelerated conditions, more frequent initial time points (e.g., 1, 2, 4 weeks) are

recommended.

Analysis:

At each time point, remove one vial from each storage condition.

Allow the vial to equilibrate to room temperature.

Dissolve the contents in a known volume of DMSO to create a stock solution of a specific

concentration (e.g., 1 mg/mL).

Further dilute the stock solution to a suitable concentration for HPLC analysis.

Inject the sample into the HPLC system.

Monitor the peak area of the parent compound (SKF-86002) and look for the appearance

of any new peaks, which may indicate degradation products.

Data Evaluation:

Calculate the percentage of SKF-86002 remaining at each time point relative to the initial

(time 0) sample.

A significant decrease in the peak area of SKF-86002 or the appearance of significant

degradation peaks indicates instability under those storage conditions.

Protocol 2: Solution Stability Assessment
Objective: To determine the stability of SKF-86002 in DMSO solution at various temperatures.

Materials:
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SKF-86002 (solid powder)

DMSO (anhydrous, HPLC grade)

Polypropylene or glass vials suitable for low-temperature storage

HPLC system as described in Protocol 1

Procedure:

Stock Solution Preparation:

Prepare a stock solution of SKF-86002 in DMSO at a relevant concentration (e.g., 10

mM).

Aliquoting and Storage:

Aliquot the stock solution into multiple small-volume vials to avoid repeated freeze-thaw

cycles.

Store the aliquots at the following temperatures:

-80°C

-20°C

4°C

Room Temperature (approximately 25°C)

Time Points:

Analyze the solutions at various time points. For example:

-80°C and -20°C: 0, 1, 3, 6, 12 months

4°C: 0, 1, 2, 4, 7, 14 days

Room Temperature: 0, 2, 4, 8, 24, 48 hours
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Analysis:

At each time point, retrieve one aliquot from each temperature.

If frozen, allow the aliquot to thaw completely and vortex gently to ensure homogeneity.

Prepare a working solution by diluting the stock solution to a concentration suitable for

HPLC analysis.

Inject into the HPLC system and analyze as described in Protocol 1.

Data Evaluation:

Compare the peak area of SKF-86002 at each time point to the initial (time 0)

measurement to determine the percentage of the compound remaining.

Workflow for Stability Assessment
The following diagram illustrates a typical workflow for assessing the stability of a chemical

compound like SKF-86002.
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Caption: A generalized workflow for conducting a chemical stability study.
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Potential Degradation Pathways
While specific degradation products for SKF-86002 are not extensively documented in the

public domain, compounds with similar structures (containing imidazole and pyridine rings) can

be susceptible to certain degradation pathways. It is important for researchers to be aware of

these possibilities.

Oxidation: The sulfur atom in the thiazole ring and the nitrogen atoms in the imidazole and

pyridine rings can be susceptible to oxidation, especially in the presence of oxidizing agents,

light, or elevated temperatures.

Hydrolysis: Although generally stable, under harsh acidic or basic conditions, amide or ester-

like bonds, if present in related analogs, could be susceptible to hydrolysis. For SKF-86002,

the core structure is relatively robust against hydrolysis.

Photodegradation: Aromatic and heteroaromatic systems can be sensitive to UV light, which

can lead to complex degradation pathways including ring opening or polymerization. Storing

the compound and its solutions in amber vials and protected from light is a crucial

preventative measure.

The diagram below illustrates these potential, though not confirmed for SKF-86002,

degradation routes.
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Caption: Potential degradation pathways for a pyridinyl-imidazole compound like SKF-86002.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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